Cas no 22302-09-6 (1-Naphthalenesulfonicacid, aluminum salt (3:1))

1-Naphthalenesulfonicacid, aluminum salt (3:1) structure
22302-09-6 structure
Product Name:1-Naphthalenesulfonicacid, aluminum salt (3:1)
CAS No:22302-09-6
MF:C30H21AlO9S3
MW:648.658883810043
CID:289682
PubChem ID:19799935
Update Time:2025-04-19

1-Naphthalenesulfonicacid, aluminum salt (3:1) Chemical and Physical Properties

Names and Identifiers

    • 1-Naphthalenesulfonicacid, aluminum salt (3:1)
    • Aluminium tri(1-naphthalenesulfonate)
    • Aluminium tri(naphthalene-1-sulphonate)
    • aluminum trinaphthalene-1-sulfonate
    • Aluminum tri(naphthalene-1-sulfonate)
    • NS00084671
    • EINECS 244-898-4
    • 22302-09-6
    • Inchi: 1S/3C10H8O3S.Al/c3*11-14(12,13)10-7-3-5-8-4-1-2-6-9(8)10;/h3*1-7H,(H,11,12,13);/q;;;+3/p-3
    • InChI Key: ZGGTXWJUABLXKA-UHFFFAOYSA-K
    • SMILES: S(C1C=CC=C2C=CC=CC2=1)(=O)(=O)[O-].S(C1C=CC=C2C=CC=CC2=1)(=O)(=O)[O-].S(C1C=CC=C2C=CC=CC2=1)(=O)(=O)[O-].[Al+3]

Computed Properties

  • Exact Mass: 648.01633
  • Monoisotopic Mass: 462.431105
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 16
  • Complexity: 344
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.2

Experimental Properties

  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 171.6
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